Cas no 176379-30-9 (2H-Pyran-5-carboxamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-2-oxo-)
176379-30-9 structure
Product Name:2H-Pyran-5-carboxamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-2-oxo-
CAS No:176379-30-9
MF:C17H14N4O5
MW:354.316863536835
CID:112345
Update Time:2024-01-24
2H-Pyran-5-carboxamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-5-carboxamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-2-oxo-
- 2H-Pyran-5-carboxamide, N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-2-oxo-
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- Inchi: 1S/C17H14N4O5/c1-20-16(24)13(19-15(23)10-7-8-12(22)26-9-10)14(18)21(17(20)25)11-5-3-2-4-6-11/h2-9H,18H2,1H3,(H,19,23)
- InChI Key: NIOPZAQZRPAFME-UHFFFAOYSA-N
- SMILES: C1(=O)OC=C(C(NC2=C(N)N(C3=CC=CC=C3)C(=O)N(C)C2=O)=O)C=C1
Computed Properties
- Exact Mass: 354.09652
- Monoisotopic Mass: 354.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 122A^2
Experimental Properties
- PSA: 122.04
2H-Pyran-5-carboxamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-2-oxo- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
176379-30-9 (2H-Pyran-5-carboxamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-2-oxo-) Related Products
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- 144872-07-1(Acetic acid,[4-[3-[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]-2-methyl-3-oxopropyl]phenoxy]-,1,1-dimethylethyl ester, (-)- (9CI))
- 144872-01-5(Glycine,N-[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbonyl]propyl]phenyl]-,1,1-dimethylethyl ester)
- 166115-86-2(2H-1-Benzopyran-3-carboxamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-5-methoxy-)
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